Cas no 2138084-51-0 (4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one)

• Product Name: 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one
• CAS No: 2138084-51-0
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5902021
• PubChem ID: 165491380
• Update Time: 2025-07-10

4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1161824
• 4-{8-hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one
• 2138084-51-0
• 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one

• Inchi： 1S/C15H25NO3/c17-12-4-7-15(5-1-2-6-15)13(10-12)16-8-3-9-19-11-14(16)18/h12-13,17H,1-11H2
• InChI Key： RAGHKFUAIAJGED-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C(COCCC1)=O

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one

Professional Introduction to Compound with CAS No. 2138084-51-0 and Product Name: 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one

The compound with the CAS number 2138084-51-0 and the product name 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique spirocyclic structure and hydroxyl substituent, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The spiro[4.5]decan moiety introduces a rigid framework that can influence the compound's pharmacokinetic properties, while the hydroxyl group at position 8 provides a site for further functionalization, enabling diverse chemical modifications.

Recent research in the area of oxazepane derivatives has highlighted their utility as scaffolds for developing central nervous system (CNS) therapeutics. The oxazepane ring system, known for its ability to modulate neurotransmitter activity, has been extensively studied for its potential in treating neurological disorders such as epilepsy, anxiety, and depression. The introduction of the spiro[4.5]decan group into the oxazepane core enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further development.

The 8-hydroxyspiro[4.5]decan substituent in this compound is particularly noteworthy, as it offers a versatile handle for chemical manipulation. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity in drug design. Additionally, the hydroxyl group can be oxidized to form an ether or ester, expanding the compound's synthetic possibilities. These modifications can lead to novel derivatives with enhanced pharmacological profiles.

In the context of modern drug discovery, computational modeling and molecular dynamics simulations have become indispensable tools for predicting the behavior of complex molecules. The rigid spirocyclic structure of 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one provides a stable platform for these studies, allowing researchers to accurately predict binding interactions with biological targets. Such simulations have been instrumental in optimizing lead compounds and reducing experimental trial-and-error processes.

One of the most promising applications of this compound lies in its potential as a precursor for developing new antipsychotic agents. Oxazepane derivatives have shown promise in targeting dopamine receptors, particularly D2 receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. The unique structural features of 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one, including the hydroxyl group and spirocyclic core, make it an ideal candidate for further exploration in this area.

Furthermore, the compound's potential as an anti-inflammatory agent has not been overlooked. Hydroxyl-containing compounds are often investigated for their ability to modulate inflammatory pathways by interacting with various enzymes and receptors involved in the inflammatory response. The spirocyclic structure may also contribute to reduced systemic toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), offering a more targeted therapeutic approach.

The synthesis of 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and high yield. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired configuration with high precision.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly focusing on sustainable methodologies that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions have been explored to improve the efficiency of synthetic routes while maintaining high yields.

The pharmacological evaluation of 4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one is ongoing but has already yielded promising results. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors relevant to CNS disorders and inflammation. These findings support further investigation into its potential therapeutic applications.

One particularly intriguing aspect of this compound is its potential to serve as a prodrug or prodrug analog. The hydroxyl group at position 8 can be exploited to design derivatives that release active species under physiological conditions or within specific tissues or cells. This approach could enhance drug delivery systems and improve therapeutic efficacy while minimizing side effects.

The role of computational chemistry in understanding the behavior of spirocyclic oxazepanes cannot be overstated. Molecular modeling techniques have been used to predict how these compounds interact with biological targets at an atomic level. This information is crucial for designing molecules with optimal pharmacokinetic properties and minimal off-target effects.

The development of novel analytical methods has also been essential for studying this compound effectively. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed structural information and allow researchers to monitor reaction progress accurately.

In conclusion,4-{8-Hydroxyspiro[4.5]decan-6-yl}-1,4-oxazepan-3-one represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including CNS disorders and inflammation management。 Its unique structural features make it an attractive candidate for further development， offering opportunities for innovative drug design。 As research continues， this compound is likely to play an increasingly important role in advancing medical science。